Cas no 2172390-09-7 (3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)oxolane-2-carboxylic acid)

• Product Name: 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)oxolane-2-carboxylic acid
• CAS No: 2172390-09-7
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6428272
• PubChem ID: 165509786
• Update Time: 2025-09-28

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)oxolane-2-carboxylic acid
• 3-({[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}methyl)oxolane-2-carboxylic acid
• EN300-1549920
• 2171444-58-7
• EN300-1549922
• 2171413-73-1
• 2172390-09-7
• 3-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}methyl)oxolane-2-carboxylic acid
• EN300-1549921
• 3-({[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}methyl)oxolane-2-carboxylic acid

• Inchi： 1S/C26H28N2O6/c29-24(27-13-15-9-10-33-23(15)25(30)31)16-11-17(12-16)28-26(32)34-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,15-17,22-23H,9-14H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： KZAYANYRGTZGPW-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)CNC(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)oxolane-2-carboxylic acid

Comprehensive Guide to 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)oxolane-2-carboxylic acid (CAS No. 2172390-09-7)

3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)oxolane-2-carboxylic acid (CAS No. 2172390-09-7) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and drug discovery. This compound, featuring a cyclobutyl and oxolane (tetrahydrofuran) ring, is gaining attention in pharmaceutical research due to its unique structural properties and potential applications in bioactive molecule design.

The molecular structure of 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)oxolane-2-carboxylic acid incorporates an Fmoc-protected amine group, making it particularly valuable for solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-amino acid derivatives" and "peptide building blocks" to enhance their synthetic strategies, and this compound offers a versatile solution for constructing complex peptide architectures.

Recent trends in drug development highlight the growing demand for constrained amino acids like this cyclobutyl-containing derivative. The rigid cyclobutyl ring can improve peptide stability and bioavailability, addressing common challenges in therapeutic peptide design. Many researchers are investigating how such modifications can enhance drug-target interactions while reducing metabolic degradation.

In medicinal chemistry, the oxolane-2-carboxylic acid moiety of this compound provides additional opportunities for structure-activity relationship (SAR) studies. The oxygen-containing heterocycle can influence molecular conformation and hydrogen bonding patterns, which are critical factors in ligand-receptor binding. These properties make CAS No. 2172390-09-7 particularly interesting for developing GPCR-targeted therapeutics and enzyme inhibitors.

The synthetic utility of 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)oxolane-2-carboxylic acid extends to combinatorial chemistry approaches. Its compatibility with standard Fmoc-based protocols allows for efficient incorporation into peptide libraries, supporting high-throughput screening campaigns. This aligns with current industry needs for diverse chemical space exploration in early-stage drug discovery.

From a supply chain perspective, CAS No. 2172390-09-7 represents a niche but growing segment of the pharmaceutical intermediates market. Manufacturers and researchers often inquire about "custom Fmoc-amino acids" and "tailored peptide synthons", reflecting the compound's relevance in specialized bioconjugation applications. Proper storage typically requires protection from moisture and maintenance at -20°C for long-term stability.

Analytical characterization of this compound typically involves HPLC, mass spectrometry, and NMR spectroscopy to verify purity and structural integrity. The Fmoc protecting group shows characteristic UV absorption, facilitating monitoring during peptide elongation steps. These analytical aspects are frequently searched by quality control specialists working with protected amino acid derivatives.

Emerging applications for 3-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)oxolane-2-carboxylic acid include its use in developing peptide-based diagnostics and targeted drug delivery systems. The compound's structural features may enable creation of cell-penetrating peptides or molecular probes for imaging applications. Such innovations align with current interests in precision medicine and theranostic approaches.

When handling this compound, standard laboratory safety protocols for organic synthesis should be followed. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound's material safety data sheet (MSDS) should be consulted for specific handling instructions.

The future outlook for CAS No. 2172390-09-7 appears promising as peptide therapeutics continue gaining traction in treating various conditions. With increasing interest in cyclic peptide drugs and peptidomimetics, demand for specialized amino acid building blocks like this compound is expected to grow. Researchers are particularly interested in how such structurally modified amino acids can address challenges in oral peptide delivery and metabolic stability.